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Compound of Interest

Compound Name: Fmoc-Gly-OH-15N

Cat. No.: B558011

In-Depth Technical Guide: Fmoc-Gly-OH-15N

This technical guide provides comprehensive information on Fmoc-Gly-OH-15N, a crucial
reagent for researchers, scientists, and professionals in drug development and proteomics. It
details the compound's properties, its application in solid-phase peptide synthesis (SPPS), and
includes a generalized experimental protocol.

Core Compound Data

Fmoc-Gly-OH-15N, also known as N-(9-Fluorenylmethoxycarbonyl)-glycine-15N, is a stable
isotope-labeled amino acid derivative. The incorporation of the nitrogen-15 isotope makes it an
invaluable tool for quantitative proteomics and biomolecular NMR studies.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b558011?utm_src=pdf-interest
https://www.benchchem.com/product/b558011?utm_src=pdf-body
https://www.benchchem.com/product/b558011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 125700-33-6 [112][3114]
Molecular Weight 298.30 g/mol [1]
Fmoc-glycine-15N, N-Fmoc-
Synonyms ]
glycine-15N
Appearance White to off-white solid
Isotopic Purity Typically =98 atom % 15N
Peptide synthesis, MS-based
Applications protein quantitation,

Biomolecular NMR

Experimental Protocols: Application in Solid-Phase
Peptide Synthesis (SPPS)

Fmoc-Gly-OH-15N is utilized in the Fmoc/tBu strategy of solid-phase peptide synthesis. The
following is a generalized protocol for the incorporation of an Fmoc-protected amino acid, such
as Fmoc-Gly-OH-15N, into a growing peptide chain on a solid support resin.

Materials:

Fmoc-protected amino acid (e.g., Fmoc-Gly-OH-15N)

e Solid support resin (e.g., Wang resin for C-terminal carboxylic acid, Rink Amide resin for C-
terminal amide)

¢ N,N-Dimethylformamide (DMF)
» Deprotection solution: 20% piperidine in DMF

o Coupling reagents: e.g., HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium
hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-
b]pyridinium 3-oxid hexafluorophosphate)
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Base: N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM)
Washing solvents: Dichloromethane (DCM), Methanol (MeOH)

Cleavage cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane
(TIS)

Cold diethyl ether

Methodology:

Resin Swelling: The solid support resin is swelled in a suitable solvent, typically DMF or
DCM, for 30-60 minutes to ensure optimal reaction conditions.

Fmoc Deprotection: The N-terminal Fmoc protecting group of the resin-bound peptide is
removed by treating the resin with a 20% piperidine in DMF solution for approximately 15-30
minutes. This exposes a free amine for the subsequent coupling step. The resin is then
thoroughly washed with DMF to remove residual piperidine.

Amino Acid Coupling: The Fmoc-Gly-OH-15N is pre-activated by dissolving it with a coupling
reagent (e.g., HBTU) and a base (e.g., DIPEA) in DMF. This activated amino acid solution is
then added to the resin with the free amine. The coupling reaction proceeds for 1-4 hours at
room temperature. The completion of the reaction can be monitored using a Kaiser test.

Washing: Following the coupling reaction, the resin is washed extensively with DMF and
DCM to remove excess reagents and byproducts.

Chain Elongation: Steps 2-4 are repeated for each subsequent amino acid to be added to
the peptide sequence.

Final Deprotection: Once the desired peptide sequence is assembled, the final Fmoc group
is removed using the deprotection solution.

Cleavage and Global Deprotection: The synthesized peptide is cleaved from the resin, and
any side-chain protecting groups are simultaneously removed by treating the resin with a
cleavage cocktail (e.g., TFA/TIS/H20) for 2-3 hours.
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o Peptide Precipitation and Isolation: The cleaved peptide is precipitated from the cleavage
solution using cold diethyl ether. The crude peptide is then typically purified by reverse-phase
high-performance liquid chromatography (RP-HPLC).

Visualizations

The following diagrams illustrate the key workflows in the application of Fmoc-Gly-OH-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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